Cas no 1231819-26-3 ((R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol)

• Product Name: (R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol
• CAS No: 1231819-26-3
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 6782769
• PubChem ID: 66936313
• Update Time: 2026-03-12

(R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol
• 1231819-26-3
• SCHEMBL20492608

• Inchi： 1S/C7H16N2O/c1-7-6-9(4-5-10)3-2-8-7/h7-8,10H,2-6H2,1H3/t7-/m1/s1
• InChI Key： JSKGYDVSMNCSRH-SSDOTTSWSA-N
• SMILES： OCCN1CCN[C@H](C)C1

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on (R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol

Comprehensive Overview of (R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol (CAS No. 1231819-26-3): Properties, Applications, and Industry Insights

The compound (R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol (CAS No. 1231819-26-3) is a chiral derivative of piperazine, a structural motif widely utilized in pharmaceutical and agrochemical research. Its stereospecific configuration at the R-position enhances its relevance in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) therapeutics. The presence of both a hydroxyethyl group and a 3-methylpiperazine moiety contributes to its unique physicochemical properties, including solubility and bioavailability, making it a versatile intermediate in synthetic chemistry.

Recent advancements in asymmetric synthesis have spotlighted compounds like (R)-2-(3-Methylpiperazin-1-yl)ethan-1-ol due to their role in optimizing enantioselective catalysis. Researchers are increasingly exploring its applications in precursor synthesis for antiviral agents and neuroprotective drugs, aligning with trends in personalized medicine. A 2023 study highlighted its potential as a building block for allosteric modulators of neurotransmitter receptors, addressing unmet needs in neurodegenerative disease treatment.

From a commercial perspective, the demand for high-purity chiral intermediates like CAS No. 1231819-26-3 has surged, driven by the growth of contract research organizations (CROs) and generic drug development. Analytical techniques such as HPLC chiral separation and X-ray crystallography are critical for quality control, ensuring compliance with ICH Q7 guidelines. Industry reports indicate a compound annual growth rate (CAGR) of 8.2% for similar piperazine derivatives from 2022 to 2030.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability profile and low ecotoxicity make it a sustainable choice compared to traditional solvents. Regulatory bodies like the FDA and EMA have approved related structures for clinical trials, underscoring its safety in Good Manufacturing Practice (GMP) applications. FAQs from synthetic chemists often focus on its stability under acidic conditions and scalability in continuous flow reactors, reflecting practical industry challenges.

Future research directions may explore its utility in bioorthogonal chemistry or as a ligand for transition-metal catalysis. Collaborative efforts between academia and pharmaceutical companies are expected to accelerate its adoption in next-generation therapeutics, particularly for orphan diseases and precision oncology. With its balanced lipophilicity (LogP ~1.2) and hydrogen-bonding capacity, this compound exemplifies the intersection of molecular design and therapeutic innovation.